Cas no 2229320-47-0 (2-(pyrrolidin-3-yloxy)-1H-imidazole)

• Product Name: 2-(pyrrolidin-3-yloxy)-1H-imidazole
• CAS No: 2229320-47-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6000347
• PubChem ID: 165980187
• Update Time: 2025-05-20

2-(pyrrolidin-3-yloxy)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-3-yloxy)-1H-imidazole
• EN300-1790036
• 2229320-47-0

• Inchi： 1S/C7H11N3O/c1-2-8-5-6(1)11-7-9-3-4-10-7/h3-4,6,8H,1-2,5H2,(H,9,10)
• InChI Key： QEYFFZWNDWEXGN-UHFFFAOYSA-N
• SMILES： O(C1=NC=CN1)C1CNCC1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(pyrrolidin-3-yloxy)-1H-imidazole

Introduction to 2-(pyrrolidin-3-yloxy)-1H-imidazole (CAS No. 2229320-47-0)

2-(pyrrolidin-3-yloxy)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 2229320-47-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The compound’s unique structure, featuring a pyrrolidine moiety linked to an imidazole ring, positions it as a promising candidate for further investigation in medicinal chemistry.

The pyrrolidin-3-yloxy substituent in the molecular framework of 2-(pyrrolidin-3-yloxy)-1H-imidazole contributes to its pharmacological potential by introducing a flexible and lipophilic side chain. This feature is particularly advantageous in drug design, as it can enhance binding affinity and metabolic stability. The imidazole core, known for its presence in various bioactive molecules, including antifungals and antivirals, further underscores the compound’s relevance in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(pyrrolidin-3-yloxy)-1H-imidazole and biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating conditions such as inflammation, pain, and neurological disorders. The ability to modulate these pathways could open new avenues for therapeutic intervention.

In the context of drug development, the synthesis of 2-(pyrrolidin-3-yloxy)-1H-imidazole has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These advancements not only improve efficiency but also reduce the environmental impact of pharmaceutical manufacturing.

The pharmacokinetic properties of 2-(pyrrolidin-3-yloxy)-1H-imidazole are another area of interest. Preliminary studies indicate that the compound exhibits favorable solubility and bioavailability profiles, which are critical for its absorption, distribution, metabolism, and excretion (ADME) characteristics. Understanding these properties is essential for designing effective dosing regimens and predicting clinical outcomes.

Furthermore, the structural diversity offered by 2-(pyrrolidin-3-yloxy)-1H-imidazole allows for extensive derivatization, enabling chemists to explore a wide range of analogs with tailored biological activities. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where subtle modifications can significantly enhance potency and selectivity.

The role of 2-(pyrrolidin-3-yloxy)-1H-imidazole in preclinical research is increasingly prominent. Investigational studies are focusing on its potential applications in treating diseases with unmet medical needs. For instance, its ability to interact with specific protein targets may make it useful in addressing conditions such as cancer, neurodegenerative disorders, and autoimmune diseases. The compound’s mechanism of action is being scrutinized through various experimental approaches, including enzyme assays and cell-based assays.

The regulatory landscape for novel compounds like 2-(pyrrolidin-3-yloxy)-1H-imidazole is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that the compound meets safety and quality standards before advancing to clinical trials. Collaborative efforts between academia and industry are crucial in navigating these regulatory pathways efficiently.

The economic impact of developing drugs based on scaffolds like 2-(pyrrolidin-3-yloxy)-1H-imidazole cannot be overstated. Pharmaceutical companies invest substantial resources in research and development (R&D), anticipating significant returns if their candidates successfully reach the market. The compound’s potential as a lead molecule could translate into new treatments that improve patient outcomes worldwide.

Future directions in the study of 2-(pyrrolidin-3-yloxy)-1H-imidazole include exploring its role in combination therapies. By pairing it with other agents that target different pathways, researchers may uncover synergistic effects that enhance therapeutic efficacy. Additionally, investigating its interaction with biomarkers could provide insights into patient stratification, allowing for more personalized treatment approaches.

In conclusion,2-(pyrrolidin-3-yloxy)-1H-imidazole (CAS No. 2229320-47-0) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique chemical profile and potential biological activities position it as a cornerstone in modern drug development efforts. As research continues to unfold, this compound promises to contribute significantly to advancements in medicine.